Cas no 85394-19-0 (3-(thymin-1'-yl)-2-propenal)

• Product name: 3-(thymin-1'-yl)-2-propenal
• CAS No: 85394-19-0
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• CID: 990402
• PubChem ID: 6439704

3-(thymin-1'-yl)-2-propenal Chemical and Physical Properties

Names and Identifiers

• 3-(thymin-1'-yl)-2-propenal
• (E)-3-(5-methyl-2,4-dioxopyrimidin-1-yl)prop-2-enal
• CHEMBL176501
• (2E)-3-(5-methyl-2,4-dioxo-3,4-dihydro-1(2H)-pyrimidinyl)-2-propenal
• CCRIS 8713
• Thymine propenal
• CDPXAPVOBNKPPD-NSCUHMNNSA-N
• SCHEMBL6510682
• AM20110226
• 2-Propenal, 3-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)-
• 85394-19-0
• DTXSID20234603
• Thymine-N(1)-2-propenal

• Inchi： InChI=1S/C8H8N2O3/c1-6-5-10(3-2-4-11)8(13)9-7(6)12/h2-5H,1H3,(H,9,12,13)/b3-2+
• InChI Key： CDPXAPVOBNKPPD-NSCUHMNNSA-N
• SMILES： CC1=CN(C(=O)NC1=O)C=CC=O

Computed Properties

• Exact Mass: 180.05349212g/mol
• Monoisotopic Mass: 180.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5Ų
• XLogP3: -0.8